Cas no 62034-04-2 (Bicyclo[2.2.1]heptan-2-ol, 4,6,6-trimethyl-, acetate)

• Product name: Bicyclo[2.2.1]heptan-2-ol, 4,6,6-trimethyl-, acetate
• CAS No: 62034-04-2
• MF: C₁₀H₁₈O^.C₂H₄O₂
• MW: 214.30128
• CID: 460126
• PubChem ID: 71390506

Bicyclo[2.2.1]heptan-2-ol, 4,6,6-trimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol, 4,6,6-trimethyl-, acetate
• acetic acid,2,2,4-trimethylbicyclo[2.2.1]heptan-6-ol
• Acetic acid--4,6,6-trimethylbicyclo[2.2.1]heptan-2-ol (1/1)
• DTXSID70812410
• 62034-04-2

• Inchi： InChI=1S/C10H18O.C2H4O2/c1-9(2)6-10(3)4-7(9)8(11)5-10;1-2(3)4/h7-8,11H,4-6H2,1-3H3;1H3,(H,3,4)
• InChI Key： BFMANUDJLPRZKA-UHFFFAOYSA-N
• SMILES： CC(=O)O.CC1(CC2(CC1C(C2)O)C)C

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53